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Compound of Interest

Compound Name: C20H18FN302S52

Cat. No.: B12138372

Get Quote

\ J

Executive Summary & Compound Identity

C20H18FN302S2 is a synthetic small molecule, chemically defined as N-(4-fluorophenyl)-2-
{[4-ox0-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-
yl]sulfanyl}acetamide.[1][2][3][4]

It belongs to the thienopyrimidine class, a scaffold privileged in medicinal chemistry for its
ability to interact with ATP-binding pockets (kinases) and modulate amyloidogenic protein self-
assembly.[1]

Core Chemical Specifications
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Parameter Specification Criticality

Formula C20H18FN302S2 Identity

Molecular Weight 415.50 g/mol Mass Spec Validation
Exact Mass 415.08 g/mol HRMS Target
Appearance Off-white to pale yellow solid Visual Inspection

- DMSO (>20 mM); Ethanol
Solubility Assay Prep
(Low); Water (Insoluble)

Core Scaffold Thieno[2,3-d]pyrimidine Structural Integrity

Comparative Analysis: C20H18FN302S2 vs.
Established Alternatives

In the context of protein aggregation inhibition (e.g., Alzheimer's research) or kinase screening,
C20H18FN302S2 is often compared to established "tool compounds."[1]

Table 1: Performance Comparison Matrix
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Curcumin (Standard HC-030031
C20H18FN302S2 ) . I
Feature Aggregation (Thienopyrimidine
(Target Probe) .
Inhibitor) Analog)
Thienopyrimidine- Non-specific "PAINS"
based modulation; (Pan-Assay TRPA1 Antagonist;
Mechanism likely dual-action Interference); highly specific channel

(kinase/aggregation).

[1]

intercalates amyloid.

[1]

blocker.[1]

Chemical Stability

High. Thiophene core
is resistant to

hydrolysis.[1]

Low. Rapidly
degrades in buffer;
photo-labile.[1]

Moderate. Stable in
DMSO:; sensitive to

esterases.[1]

Solubility (Aq)

Low (<10 puM).[1]
Requires DMSO

carrier.[1]

Very Low.[1] Prone to

precipitation in media.

[1]

Low. Requires
cyclodextrin for in vivo

use.[1]

Fluorescence

Low background
fluorescence (ideal for
ThT assays).[1]

High autofluorescence
(interferes with ThT

assays).[1]

Low/Negligible.[1]

Primary Utility

Screening Hit
Validation. Used to
test scaffold

specificity.[1]

Reference Standard.
Used as a positive

control despite flaws.

[1]

Functional Analog.
Structural benchmark

for thienopyrimidines.

Scientist’s Insight:
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Why choose C20H18FN302S2? Unlike Curcumin, which is a "frequent hitter" (PAINS) that often
yields false positives due to fluorescence interference and reactivity, C20H18FN302S2 offers a
chemically stable thienopyrimidine scaffold.[1] This allows for cleaner structure-activity
relationship (SAR) data, particularly when testing for specific binding versus non-specific

aggregation.[1]

Quality Control Benchmarks & Protocols

To ensure data integrity, every batch of C20H18FN302S2 must pass the following "Self-
Validating" QC workflow.

A. Identity Verification (NMR & MS)

Objective: Confirm the presence of the fluorophenyl ring and the allyl group on the

thienopyrimidine core.[1]
e 1H NMR Benchmark (DMSO-d6, 400 MHz):

o Fluorophenyl Region: Look for multiplet at & 7.1-7.7 ppm (4H, characteristic para-
substitution pattern).[1]

o Allyl Group (N-CH2-CH=CH2):
= Multiplet at 4 5.8-6.0 ppm (1H, —CH=).
= Doublet/Multiplet at 6 5.1-5.3 ppm (2H, =CH2).[1]
» Doublet at 6 4.5-4.7 ppm (2H, N-CH2-).[1][2]
o Cyclopentyl/Thiophene Ring: Multiplets at & 2.8—-3.0 ppm (methylene protons).[1]

e Mass Spectrometry (LC-MS):
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o ESI+ Mode: Expect [M+H]* peak at 416.1 m/z.[1]

o Isotope Pattern: Confirm sulfur signature (approx. 9% abundance of M+2 peak due to 34S).

[1]

B. Purity Analysis (HPLC)

Objective: Quantify impurities, particularly des-allyl or hydrolyzed precursors.[1]

Protocol: Reverse-Phase HPLC

Column: C18 (e.qg., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm.[1]

Acceptance Criteria:
o Main peak area > 95%.[1]

o No single impurity > 1%.[1]

C. Solubility & Stability Stress Test

Objective: Prevent precipitation in biological assays (a common cause of false negatives).
e DMSO Stock: Dissolve at 10 mM. Solution should be clear and yellow.[1]
e Aqueous Dilution: Dilute 1:1000 into PBS (10 pM final).

o Pass: Solution remains clear for 4 hours.

o Fail: Visible turbidity or OD600 > 0.05.[1]
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Visualizing the QC Workflow

The following diagram illustrates the decision logic for validating C20H18FN302S2 before use
in cellular or enzymatic assays.

Batch Receipt

(C20H18FN302S2)

Solubility Check
(DMSO 10mM)

Clear Soln

1H NMR Identity
(Allyl & F-Phenyl Signals)

l

LC-MS
(M+H = 416.1)

Turbid

HPLC Purity
(>95% Area)

Pass All QC?

Release for Reject/Purify
Biological Assay (Recrystallize)

Click to download full resolution via product page
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Caption: Step-by-step validation logic ensuring only chemically verified C20H18FN302S2
enters biological screening.

Experimental Protocol: Aggregation Inhibition
Assay (Example Application)

Context: Using C20H18FN302S2 to test inhibition of amyloid fibrillation.
e Preparation:
o Prepare 10 mM stock of C20H18FN302S2 in 100% DMSO.
o Prepare 100 uM Amyloid-3 (1-42) peptide solution in PBS.[1]
* Incubation:
o Mix peptide (final 10 uM) with compound (final 10-50 pM) in a black 96-well plate.
o Include Solvent Control (DMSO only) and Positive Control (Curcumin or EGCG).[1]
¢ Detection (ThT Assay):
o Add Thioflavin T (ThT) to 20 uM.[1]
o Incubate at 37°C.
o Read Fluorescence (Ex: 440 nm / Em: 480 nm) every 10 mins for 24 hours.
o Data Analysis:
o Normalize plateau fluorescence against the DMSO control.

o Note: C20H18FN302S2 does not fluoresce at 480 nm, minimizing artifacts common with
Curcumin.[1]
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» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 10067366 (Thienopyrimidine derivatives).[1] PubChem.[1] Available at: [Link][1]

 Vitas-M Laboratory.Chemical Catalog: Thienopyrimidine Scaffolds and Screening
Compounds (STK Series). Vitas-M. Available at: [Link][1]

» Reinke, A. A., & Gestwicki, J. E. (2007).[1] Structure-activity relationships of amyloid beta-
aggregation inhibitors based on curcumin: influence of linker length and flexibility.[1]
Chemical Biology & Drug Design.[1] (Context for comparing aggregation inhibitors). Available
at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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